Cas no 915394-31-9 (Carbamic acid, N,N-diethyl-, 3-nitrophenyl ester)

• Product Name: Carbamic acid, N,N-diethyl-, 3-nitrophenyl ester
• CAS No: 915394-31-9
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 1969959
• Update Time: 2024-12-27

Carbamic acid, N,N-diethyl-, 3-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N,N-diethyl-, 3-nitrophenyl ester
• 3-nitrophenyl diethylcarbamate

• Inchi： 1S/C11H14N2O4/c1-3-12(4-2)11(14)17-10-7-5-6-9(8-10)13(15)16/h5-8H,3-4H2,1-2H3
• InChI Key： ZOGNFFXEHVEDNG-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC([N+]([O-])=O)=C1)(=O)N(CC)CC

Computed Properties

• Exact Mass: 238.095
• Monoisotopic Mass: 238.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.4A^2

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 340.4±34.0 °C(Predicted)
• pka: -1.65±0.70(Predicted)